4-ethyl-1-(4-nitrophenyl)-1H-1,2,3-triazole
Overview
Description
4-ethyl-1-(4-nitrophenyl)-1H-1,2,3-triazole, also known as ENPT, is a synthetic compound with a wide range of applications in the scientific research field. It is a triazole derivative that is used in a variety of different laboratory experiments, including those involving the synthesis of various compounds, the study of the mechanism of action of drugs, and the study of the biochemical and physiological effects of drugs.
Scientific Research Applications
Molecular Structure and Interactions
4-Ethyl-1-(4-nitrophenyl)-1H-1,2,3-triazole and its derivatives have been extensively studied for their molecular structure and interactions. Research has shown that these compounds form self-assembled dimers in solid state through symmetrically equivalent interactions. Such interactions and molecular structures have been analyzed using various methods like Hirshfeld surface analysis, DFT calculations, and Bader's theory of atoms in molecules. These analyses help in understanding the nucleophilic/electrophilic nature of specific groups in these compounds and their impact on interaction energy (Ahmed et al., 2020).
Synthesis Methods
The synthesis of 1,5-disubstituted 1,2,3-triazoles, including derivatives of this compound, has been achieved through metal-free multi-component reactions. This process involves primary amines, ketones, and 4-nitrophenyl azide. These methods of synthesis have been instrumental in producing a variety of triazole compounds with potential applications in various fields (Vo, 2020).
Luminescence Sensing
A novel application of 1,2,3-triazole derivatives is in the field of luminescence sensing. Lanthanide metal–organic frameworks based on unsymmetrical 1,2,3-triazole-containing tricarboxylic acid ligands have been synthesized for this purpose. These frameworks exhibit selective detection capabilities for certain metal ions and nitroaromatic compounds, demonstrating the potential of triazole derivatives in sensing applications (Wang et al., 2016).
Antimicrobial Activity
Another significant application of this compound derivatives is in the field of antimicrobial agents. Research has shown that these compounds exhibit potential as antimicrobial agents, with studies confirming their effectiveness against various bacterial and fungal species. The synthesis and characterization of these compounds, along with their antimicrobial activity, highlight their potential in medical and pharmaceutical research (Al-Alzawi et al., 2023).
properties
IUPAC Name |
4-ethyl-1-(4-nitrophenyl)triazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4O2/c1-2-8-7-13(12-11-8)9-3-5-10(6-4-9)14(15)16/h3-7H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSFJULHTFQSZNS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CN(N=N1)C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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